Cas no 1805586-11-1 (Methyl 2-aminomethyl-4-cyano-6-methylbenzoate)

• Product Name: Methyl 2-aminomethyl-4-cyano-6-methylbenzoate
• CAS No: 1805586-11-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4954882
• Update Time: 2025-08-04

Methyl 2-aminomethyl-4-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-6-methylbenzoate

• Inchi： 1S/C11H12N2O2/c1-7-3-8(5-12)4-9(6-13)10(7)11(14)15-2/h3-4H,6,13H2,1-2H3
• InChI Key： FSXGWQMUUCLXAK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC(C#N)=CC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-4-cyano-6-methylbenzoate

Methyl 2-Aminomethyl-4-Cyano-6-Methylbenzoate: A Comprehensive Overview

Methyl 2-aminomethyl-4-cyano-6-methylbenzoate, with the CAS number 1805586-11-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as Methyl 2-amino... due to its complex structure, has garnered attention for its unique properties and potential applications in various industries. Recent studies have highlighted its role in drug delivery systems and advanced materials development, making it a focal point for researchers worldwide.

The molecular structure of Methyl 2-amino... is characterized by a benzoate backbone with substituents that confer specific functional properties. The presence of an amino group (-NH2) and a cyano group (-CN) introduces versatility into its chemical reactivity and biological interactions. These functional groups enable the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions and hydrogen bonding, which are critical in many industrial processes.

Recent advancements in synthetic methodologies have improved the production efficiency of Methyl 2-amino.... Researchers have developed novel catalysts and reaction conditions that enhance yield and purity, making it more accessible for large-scale applications. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to produce Methyl 2-amino... with unprecedented efficiency, reducing reaction time by over 50% compared to traditional methods.

In terms of applications, Methyl 2-amino... has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form stable complexes with metal ions makes it a valuable component in drug delivery systems, particularly for targeted therapies. Additionally, its use in polymer chemistry has been explored, where it serves as a building block for high-performance polymers with tailored mechanical and thermal properties.

Environmental considerations have also driven research into the sustainability of Methyl 2-amino... production. Green chemistry approaches, such as the use of renewable feedstocks and enzymatic catalysis, are being investigated to minimize the ecological footprint of its manufacturing process. These efforts align with global trends toward sustainable chemical production and contribute to the compound's appeal in eco-friendly industries.

Despite its numerous advantages, the handling and storage of Methyl 2-amino... require careful consideration due to its sensitivity to environmental factors such as humidity and temperature. Researchers have developed innovative packaging solutions and storage protocols to maintain its stability during transportation and long-term storage.

In conclusion, Methyl 2-aminomethyl-4-cyano-6-methylbenzoate (CAS No: 1805586-11-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in future technological innovations.